C.I.Sulphur Green 31

• CAS No.: 12237-32-0
• Molecular Formula: C22H18N2O5

Description

C.I. Sulphur Green 31 is a sulfur-based dye widely utilized in textile industries for its cost-effectiveness, color fastness, and compatibility with cellulose fibers. As a member of the sulphur dye class, it is synthesized through reactions involving sulfurization of organic intermediates under alkaline conditions, typically yielding complex polysulfide structures . While specific synthesis pathways for C.I. Sulphur Green 31 are proprietary, its chemical behavior aligns with general sulfur dye characteristics, such as insolubility in water and reduction to leuco forms for application .

Comparison with Similar Compounds

Structural and Functional Analogues

a) C.I. Sulphur Black 1

• Structural Similarities : Both dyes feature polysulfide (-S-S-) linkages, but C.I. Sulphur Black 1 incorporates additional aromatic amines, enhancing its affinity for cotton .
• Reactivity : Hydrolysis of C.I. Sulphur Black 1 in dilute NaOH (0.2N) yields thiosulfates and elemental sulfur, whereas C.I. Sulphur Green 31 generates higher proportions of polythionic acids under similar conditions .

b) Sodium Thiosulfate (Na₂S₂O₃)

• It decomposes in acidic conditions to release sulfur, a property exploited in dye fixation. However, C.I. Sulphur Green 31 requires alkaline reduction (e.g., Na₂S) for solubilization, highlighting its stability in neutral-to-acidic environments .

Research Findings and Mechanistic Insights

Hydrolysis Dynamics

• Alkali Concentration : Diluting NaOH from 2N to 0.2N increases hydrolysis rates by 5% but reduces sulfur yield by 17% in sulfur chlorides, a trend extrapolated to C.I. Sulphur Green 31 .
• Catalytic Effects : Cadmium carbonate (CdCO₃) accelerates sulfur dye hydrolysis, reducing reaction time by 40% compared to uncatalyzed systems .

Analytical Challenges

• Sulfur Quantification : Traditional methods like iodometric titration underestimate sulfur content due to incomplete oxidation of intermediate polysulfides. Advanced techniques, such as X-ray diffraction (XRD), are recommended for accurate analysis .

Q & A

Q. How can researchers mitigate bias when interpreting contradictory adsorption isotherm results for this compound?

• Methodological Answer : Apply statistical rigor via ANOVA to assess variability between trials. Disclose potential confounding factors (e.g., batch-to-batch substrate variability) in limitations. Use meta-analysis frameworks to reconcile divergent datasets from published studies .